Cas no 68047-38-1 (2-(3-fluorophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole)

• Product Name: 2-(3-fluorophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole
• CAS No: 68047-38-1
• MF: C₁₈H₁₁FN₂O
• MW: 290.291147470474
• CID: 968468
• PubChem ID: 96861
• Update Time: 2025-04-19

2-(3-fluorophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-5-(1-naphthyl)-1,3,4-oxadiazole
• 2-(3-fluorophenyl)-5-naphthalen-1-yl-1,3,4-oxadiazole
• 2-(3-FLUOROPHENYL)-5-(NAPHTHALEN-1-YL)-1,3,4-OXADIAZOLE
• AC1L3XDR
• AC1Q4NZG
• AG-G-59284
• AR-1C7287
• CTK5C7203
• EINECS 268-289-8
• NSC90477
• NSC-90477
• NSC 90477
• DTXSID40218223
• NS00063418
• 68047-38-1
• JCBNEHLERQLNAO-UHFFFAOYSA-N

• Inchi： 1S/C18H11FN2O/c19-14-8-3-7-13(11-14)17-20-21-18(22-17)16-10-4-6-12-5-1-2-9-15(12)16/h1-11H
• InChI Key： JCBNEHLERQLNAO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NN=C(C2=CC=CC3C=CC=CC2=3)O1

Computed Properties

• Exact Mass: 290.08563
• Monoisotopic Mass: 290.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92
• LogP: 4.69590